Cas no 5329-29-3 (1,2,3-Triaminoguandine Hydrochloride)

• Product Name: 1,2,3-Triaminoguandine Hydrochloride
• CAS No: 5329-29-3
• MF: CH₉ClN₆
• MW: 140.575357198715
• MDL: MFCD00154788
• CID: 370736
• PubChem ID: 79235
• Update Time: 2025-05-25

1,2,3-Triaminoguandine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Triaminoguandine Hydrochloride
• 1,2,3-triaminoguanidine,hydrochloride
• 2-(HYDRAZINOCARBOHYDRAZONOYL)HYDRAZINIUM CHLORIDE
• Carbonohydrazonicdihydrazide, hydrochloride (1:1)
• 1,2,3-triaminoguanidinium chloride
• Carbonohydrazonic dihydrazide,monohydrochloride
• Guanidine,1,2,3-triamino-,monohydrochloride
• Guanidine,2,3-triamino-,monohydrochloride
• N,N',N''-triaminoguanidine hydrochloride
• N,N',N''-triaminoguanidine monohydrochloride
• N,N',N''-triaminoguanidinium chloride
• Triaminoguanidine hydrochloride
• triaminoguanidine monohydrochloride
• triaminoguanidinium hydrochloride
• 1,2,3-triaminoguanidine;hydrochloride
• Carbonohydrazonic dihydrazide, monohydrochloride
• Guanidine,2,3-triamino-, monohydrochloride
• FT-0755217
• NSC-529370
• hydrazinecarbohydrazonohydrazide hydrochloride
• YSZC233
• E78537
• NSC 1891
• SCHEMBL9509466
• DTXSID0063781
• AI3-60283
• Guanidine, 1,2,3-triamino-, monohydrochloride
• 2-(Hydrazinocarbohydrazonoyl)hydraziniumchloride
• Triaminoguanidine hydrochloride (VAN)
• EINECS 226-219-3
• NSC1891
• hydrazine-1-carbohydrazonohydrazide hydrochloride
• Carbonohydrazonic dihydrazide, hydrochloride (1:1)
• 5329-29-3
• AKOS005170662
• NSC529370
• MFCD00154788
• NSC-1891
• CS-0170536
• NSC 529370
• SY316430
• OJUDFURAIYFYBP-UHFFFAOYSA-N

• MDL： MFCD00154788
• Inchi： 1S/CH8N6.ClH/c2-5-1(6-3)7-4;/h2-4H2,(H2,5,6,7);1H
• InChI Key： OJUDFURAIYFYBP-UHFFFAOYSA-N
• SMILES： Cl.N(/C(=N/N)/NN)N

Computed Properties

• Exact Mass: 140.05800
• Monoisotopic Mass: 140.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 58.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Density: 1.97
• Boiling Point: 290.7°Cat760mmHg
• Flash Point: 290.7°Cat760mmHg
• PSA: 114.48000
• LogP: 0.82740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Hydrazidines

Additional information on 1,2,3-Triaminoguandine Hydrochloride

1,2,3-Triaminoguandine Hydrochloride: A Comprehensive Overview

1,2,3-Triaminoguandine Hydrochloride, with the CAS number 5329-29-3, is a compound of significant interest in various scientific and industrial applications. This compound, often abbreviated as TAG-HCl, has garnered attention due to its unique chemical properties and potential uses in fields such as materials science, pharmaceuticals, and catalysis. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements related to 1,2,3-Triaminoguandine Hydrochloride.

The molecular structure of 1,2,3-Triaminoguandine Hydrochloride is characterized by a guanidine core with three amino groups attached to the central carbon atom. This arrangement imparts the compound with a high degree of basicity and reactivity. The hydrochloride salt form ensures better solubility in polar solvents, making it more amenable for various chemical reactions and applications. Recent studies have highlighted the importance of understanding the stereochemistry and conformational flexibility of this compound to optimize its performance in different environments.

The synthesis of 1,2,3-Triaminoguandine Hydrochloride involves a multi-step process that typically starts with the preparation of the free base form followed by protonation with hydrochloric acid. Researchers have explored various methods to enhance the yield and purity of the compound, including microwave-assisted synthesis and continuous flow techniques. These advancements have not only improved the efficiency of production but also opened new avenues for large-scale manufacturing.

One of the most promising applications of 1,2,3-Triaminoguandine Hydrochloride lies in its use as a precursor for advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. The ability of this compound to act as a ligand in metal coordination has led to the development of novel materials with tailored properties for gas storage, catalysis, and sensing applications. Recent research has focused on optimizing the synthesis conditions to achieve higher porosity and stability in these materials.

In the pharmaceutical industry, 1,2,3-Triaminoguandine Hydrochloride has been investigated for its potential as an active pharmaceutical ingredient (API) or as an intermediate in drug synthesis. Its ability to form stable complexes with metal ions has made it a valuable component in drug delivery systems and therapeutic agents targeting specific diseases such as cancer and neurodegenerative disorders.

Recent studies have also explored the role of 1,2,3-Triaminoguandine Hydrochloride in catalysis. Its unique electronic structure enables it to act as an efficient catalyst in various organic reactions, including C-C bond formation and asymmetric synthesis. Researchers have reported enhanced catalytic activity when this compound is used in conjunction with other functional groups or when incorporated into nanostructured materials.

The environmental impact of 1,2,3-Triaminoguandine Hydrochloride has also been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity under different conditions. These findings are crucial for ensuring safe handling and disposal practices during industrial processes involving this compound.

In conclusion,1,2,3-Triaminoguandine Hydrochloride (CAS No 5329-29-3) is a versatile compound with a wide range of applications across multiple disciplines. Ongoing research continues to uncover new possibilities for its use while addressing challenges related to scalability and sustainability. As scientific understanding of this compound deepens,1,2,3-Triaminoguandine Hydrochloride is poised to play an increasingly important role in advancing technological innovations.